Cas no 80004-04-2 ((s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol)

• Product name: (s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
• CAS No: 80004-04-2
• MF: C₁₃H₂₆O₇
• MW: 294.341345310211
• CID: 984978
• PubChem ID: 40488258

(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol Chemical and Physical Properties

Names and Identifiers

• (s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
• [(2S)-1,4,7,10,13,16-hexaoxacyclooctadec-2-yl]methanol
• EINECS 279-363-4
• 1,4,7,10,13,16-Hexaoxacyclooctadecane-2-methanol, (2S)-
• 80004-04-2
• DTXSID501204864
• NS00060639
• HFRGASADQCZXHH-ZDUSSCGKSA-N
• (S)-(1,4,7,10,13,16-Hexaoxacyclooctadecan-2-yl)methanol

• Inchi： InChI=1S/C13H26O7/c14-11-13-12-19-8-7-17-4-3-15-1-2-16-5-6-18-9-10-20-13/h13-14H,1-12H2/t13-/m0/s1
• InChI Key： HFRGASADQCZXHH-ZDUSSCGKSA-N
• SMILES： C1COCCOCCOC(COCCOCCO1)CO

Computed Properties

• Exact Mass: 294.16785316g/mol
• Monoisotopic Mass: 294.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 75.6Ų